Cas no 1349716-57-9 (1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 1349716-57-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5169019
• Update Time: 2025-08-02

1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylmethyl-5-methyl-2H-pyrazol-3-ylamine
• 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(cyclobutylmethyl)-3-methyl-

• Inchi： 1S/C9H15N3/c1-7-5-9(10)12(11-7)6-8-3-2-4-8/h5,8H,2-4,6,10H2,1H3
• InChI Key： YGNFQDFXXZVSKJ-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C(N)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1349716-57-9)

1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1349716-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyclobutylmethyl and methyl substituents, contribute to its potential as a building block for novel therapeutic agents.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs. Researchers are particularly interested in 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine for its potential to modulate specific biological pathways. Its CAS number 1349716-57-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine involves multi-step organic reactions, often starting from readily available precursors like cyclobutanecarboxaldehyde and methylhydrazine. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this molecule.

One of the trending topics in the field is the exploration of 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine as a precursor for small-molecule drugs targeting neurological disorders. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a growing need for innovative compounds that can cross the blood-brain barrier effectively. The cyclobutyl moiety in this molecule is hypothesized to enhance its lipophilicity, a critical factor for CNS drug development.

Another area of interest is the compound's potential in crop protection. Pyrazole amines have shown promise as pesticide intermediates, and 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine is being evaluated for its efficacy against resistant pest strains. This aligns with the global push for sustainable agriculture and reduced environmental impact of agrochemicals.

From a commercial perspective, suppliers of CAS 1349716-57-9 often highlight its high purity grades (>98%) and compliance with Good Manufacturing Practices (GMP). The compound is typically offered in research quantities, with custom synthesis options available for bulk requirements. Storage recommendations usually emphasize protection from moisture and light to maintain stability.

Recent patent literature reveals that 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine is being incorporated into various drug discovery programs, particularly those focusing on G-protein coupled receptors (GPCRs). Its molecular framework allows for diverse modifications, making it a versatile scaffold for medicinal chemistry applications. This has led to increased interest from biotech startups and pharmaceutical giants alike.

Quality control aspects of 1349716-57-9 are crucial, with specifications typically including limits for heavy metals, residual solvents, and related substances. Analytical methods for these determinations are continuously being refined to meet the stringent requirements of regulatory agencies like the FDA and EMA.

In the context of green chemistry, researchers are investigating more sustainable routes to synthesize 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine. This includes exploring catalytic methods that reduce waste generation and energy consumption. Such developments align with the pharmaceutical industry's commitment to environmentally friendly synthesis.

The future outlook for 1-(Cyclobutylmethyl)-3-methyl-1H-pyrazol-5-amine appears promising, with ongoing research exploring its potential in personalized medicine and combination therapies. As understanding of its structure-activity relationships deepens, we can anticipate novel applications emerging in both human and veterinary medicine.